Cas no 59215-36-0 (4-Methyl-2-(1-piperazinyl)pyrimidine)

• Product Name: 4-Methyl-2-(1-piperazinyl)pyrimidine
• CAS No: 59215-36-0
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD00885955
• CID: 1056027
• PubChem ID: 10130214
• Update Time: 2025-04-20

4-Methyl-2-(1-piperazinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(1-piperazinyl)pyrimidine
• 4-Methyl-2-(piperazin-1-yl)pyrimidine
• 4-Methyl-2-piperazin-1-ylpyrimidine
• CS-0314669
• TS-02488
• 59215-36-0
• SCHEMBL5797268
• PYRIMIDINE,4-METHYL-2-(1-PIPERAZINYL)-(9CI)
• F15629
• DTXSID50435969
• AKOS012256614
• DB-072608
• 4-methyl-2-piperazin-1-yl-pyrimidine
• A869246
• AMY15418

• MDL： MFCD00885955
• Inchi： 1S/C9H14N4/c1-8-2-3-11-9(12-8)13-6-4-10-5-7-13/h2-3,10H,4-7H2,1H3
• InChI Key： QMFLDCBHGGRGNY-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=C(C)N=2)CCNCC1

Computed Properties

• Exact Mass: 178.12200
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 45-48 ºC
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 41.05000
• LogP: 0.58840